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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249

CAY10580: A Comparative Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CAY10580, a potent and selective
prostaglandin EP4 receptor agonist, with other relevant compounds. The information is
presented to facilitate data interpretation and guide experimental design.

Introduction to CAY10580

CAY10580 is a synthetic analog of prostaglandin E2 (PGE2) that exhibits high selectivity for the
prostaglandin EP4 receptor, a Gs protein-coupled receptor.[1] Activation of the EP4 receptor by
CAY10580 leads to the stimulation of adenylyl cyclase and a subsequent increase in
intracellular cyclic adenosine monophosphate (CAMP) levels.[1] This signaling pathway is
implicated in a variety of physiological processes, including bone formation, inflammation, and
cardiovascular function.

Comparative Analysis of EP4 Receptor Ligands

The performance of CAY10580 is best understood in the context of other molecules that
interact with the EP4 receptor. This section provides a quantitative comparison with a
structurally similar EP4 agonist, CAY10598, and a selective EP4 antagonist, L-161,982.
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Table 1: Comparison of Binding Affinities (Ki) for Prostaglandin EP Receptors

Compound EP4 (nM) EP1 (nM) EP2 (nM) EP3 (nM)
CAY10580 35 >3000 >2000 >3000
L-161,982 24 17000 23000 1900

Data for CAY10580 from Cayman Chemical product information.[1] Data for L-161,982 from
Cayman Chemical product information.[2]

Table 2: In Vitro and In Vivo Effects of CAY10580 and a Comparator

Compound Assay Model System Observed Effect

Increased apical
AQP2 Membrane
CAY10580 MDCK cells membrane abundance
Abundance
of AQP2

Prevention of diet-
CAY10580 Hypercholesterolemia  High-fat diet-fed mice induced

hypercholesterolemia

) Blockade of PGE2-
PGE2-induced cell HCA-7 colon cancer )
L-161,982 ) ) stimulated cell
proliferation cells ] )
proliferation

Signaling Pathway and Experimental Workflows

To aid in experimental design and data interpretation, the following diagrams illustrate the key
signaling pathway and a general workflow for a common assay used to characterize CAY10580
and its alternatives.

Prostaglandin EP4 Receptor Sighaling Pathway

The binding of an agonist like CAY10580 to the EP4 receptor initiates a cascade of intracellular
events, primarily through the Gs-protein/cCAMP pathway.
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cAMP Assay Workflow

1. Cell Seeding
(e.g., CHO-K1 cells expressing EP4)

;

2. Compound Incubation
(CAY10580 or alternative)

3. Cell Lysis

4. cAMP Detection
(e.g., HTRF, AlphaScreen, ELISA)

5. Data Analysis
(EC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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